3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H12N4S2
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 3-(3,5-dimethylphenyl)-6-thiophen-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H12N4S2/c1-9-6-10(2)8-11(7-9)13-16-17-15-19(13)18-14(21-15)12-4-3-5-20-12/h3-8H,1-2H3
• InChI Key: RWFGYYHWJSDPPM-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC=CS4)C

Description

3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DMPTT, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPTT is a member of the triazolothiadiazole family, which is known for its diverse biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole varies depending on its application. In the case of its anticancer activity, 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole induces apoptosis in cancer cells by activating the mitochondrial pathway and inhibiting the PI3K/Akt/mTOR pathway. 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also inhibits the expression of anti-apoptotic proteins, such as Bcl-2 and Bcl-xL, and activates the expression of pro-apoptotic proteins, such as Bax and Bak. In the case of its antimicrobial and antiviral activity, 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole disrupts the bacterial cell membrane and inhibits viral replication by targeting viral RNA polymerase.
Biochemical and Physiological Effects:
3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown significant biochemical and physiological effects in various studies. In the case of its anticancer activity, 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole induces apoptosis in cancer cells without affecting normal cells. 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also inhibits tumor growth in vivo without causing any toxic effects. In the case of its antimicrobial activity, 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has demonstrated potent antibacterial activity against various bacterial strains, including multidrug-resistant strains. 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also shown antiviral activity against the influenza virus and the herpes simplex virus. Furthermore, 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has demonstrated excellent stability and solubility properties, making it an attractive candidate for drug development.

Advantages and Limitations for Lab Experiments

3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages and limitations for lab experiments. One of the main advantages of 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its ease of synthesis, which makes it easily accessible for research purposes. 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also has excellent stability and solubility properties, making it an attractive candidate for drug development. However, one of the limitations of 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its limited availability, which may restrict its use in larger-scale experiments. Furthermore, 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has not been extensively studied for its potential toxicity, which may limit its use in clinical applications.

Future Directions

There are several future directions for 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole research. One of the main areas of research is the development of 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a potential anticancer drug. Further studies are needed to determine the optimal dosage and administration route of 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole for cancer treatment. Another area of research is the development of 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a potential antimicrobial and antiviral agent. Further studies are needed to determine the spectrum of activity of 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole against various bacterial and viral strains. Furthermore, future studies should focus on the potential toxicity of 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its suitability for clinical applications. Finally, research should also focus on the development of 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-based materials for organic electronics and optoelectronics applications.

Synthesis Methods

The synthesis of 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3,5-dimethylphenylisothiocyanate and 2-thiophenecarboxylic acid hydrazide in the presence of triethylamine and acetonitrile. The reaction proceeds under reflux conditions, and the product is obtained in good yield after purification by column chromatography. This method is relatively simple and efficient, making 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole easily accessible for research purposes.

Scientific Research Applications

3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields. In the field of medicine, 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results as an anticancer agent. Studies have demonstrated that 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole induces apoptosis in cancer cells by activating the mitochondrial pathway and inhibiting the PI3K/Akt/mTOR pathway. 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also shown antimicrobial activity against various bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. Furthermore, 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has demonstrated antiviral activity against the influenza virus and the herpes simplex virus. In addition to its medicinal properties, 3-(3,5-Dimethylphenyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been studied for its potential applications in organic electronics and optoelectronics.